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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of propane

as a cryogen in cryo-electron microscopy (cryo-EM). The information is intended to guide

researchers, scientists, and drug development professionals in the safe and effective use of

propane for the vitrification of biological samples, a critical step in achieving high-resolution

structural data.

Introduction to Propane as a Cryogen in Cryo-EM
Vitrification, the rapid freezing of a sample to an amorphous, glass-like state, is paramount in

cryo-EM to preserve the native structure of biological macromolecules. Propane, along with

ethane, is a widely used cryogen for this purpose due to its excellent thermodynamic

properties.[1][2] The primary advantage of propane is its large temperature range between its

melting and boiling points, which allows it to absorb substantial heat from the sample without

boiling and creating an insulating gas layer (the Leidenfrost effect).[3][4] This ensures a very

fast cooling rate, which is essential to prevent the formation of crystalline ice that can damage

the specimen and obscure structural details.[2][4]

However, it is crucial to acknowledge that propane is highly flammable, especially in its

condensed liquid state, necessitating strict adherence to safety protocols.[4]
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Physical and Thermodynamic Properties of
Cryogens
The choice of cryogen significantly impacts the success of sample vitrification. The following

table summarizes the key physical and thermodynamic properties of propane in comparison to

other commonly used cryogens in cryo-EM.

Property Propane Ethane Liquid Nitrogen

Molecular Formula C₃H₈ C₂H₆ N₂

Molecular Weight (

g/mol )
44.1 30.07 28.01

Melting Point (°C / K) -187.7 / 85.5[5][6] -182.8 / 90.4[5] -210.0 / 63.1

Boiling Point (°C / K) -42.1 / 231.1[4][6] -88.6 / 184.6[2] -195.8 / 77.3

Liquid Range (°C / K) 145.6 / 145.6 94.2 / 94.2 14.2 / 14.2

Flash Point (°C) -104[7] -130[7] N/A

Heat of Vaporization

(kJ/mol)
15.7 14.7 5.57

Quantitative Comparison of Cooling Rates
Achieving a cooling rate sufficient to outpace ice crystal nucleation is the central goal of plunge

freezing. While exact cooling rates can vary based on the specific experimental setup, the

following table provides an overview of reported cooling rates for different cryogens. A rate of at

least 10⁵ to 10⁶ K/s is generally considered necessary for the vitrification of pure water.[8][9]
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Cryogen Typical Cooling Rate (K/s) Reference

Propane > 10⁵ [10]

Ethane ~3 x 10⁵ [9]

Propane-Ethane Mixture > 10⁴ [2]

Liquid Nitrogen (boiling)
< 10⁴ (due to Leidenfrost

effect)
[4]

Liquid Nitrogen (slush) > 10⁴ [4]

Experimental Protocol: Plunge Freezing with
Propane
This protocol outlines the steps for plunge freezing a biological sample using liquid propane. It

is essential to perform these procedures in a well-ventilated area, preferably within a fume

hood, and to wear appropriate personal protective equipment (PPE), including cryogenic

gloves and safety glasses.[1][11][12][13][14]

Equipment and Materials
Plunge-freezing apparatus (e.g., Vitrobot™, Leica EM GP2, or manual plunger)[15][16]

Cryo-EM grids

Glow discharger

Pipette and tips

Blotting paper

Liquid nitrogen

Propane gas cylinder with a regulator

Cryogen container (dewar)
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Grid storage box

Cryo-tweezers

Workflow Diagram
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Preparation

Sample Application
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Plunge freezing workflow using propane.
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Step-by-Step Procedure
Grid Preparation: Glow discharge cryo-EM grids to render the carbon surface hydrophilic,

which promotes even spreading of the sample.[17]

Plunge Freezer Setup:

Place the plunge-freezing apparatus in a fume hood.

Fill the outer dewar of the apparatus with liquid nitrogen to cool the cryogen container.[18]

Liquefying Propane:

Slowly and carefully introduce propane gas into the pre-cooled cryogen container. The

cold surface will cause the propane to condense into a liquid.[18]

Fill the container to the desired level. The liquid propane should be clear and colorless.

Sample Application:

Using a pipette, apply 3-4 µL of the purified and concentrated biological sample to the

glow-discharged side of the cryo-EM grid held by tweezers.[19]

Blotting:

Blot the grid with filter paper to remove excess sample, leaving a thin film of the solution

spanning the grid holes.[20] The blotting time is a critical parameter and needs to be

optimized for each sample (typically 1-5 seconds).[20]

Plunging:

Immediately after blotting, rapidly plunge the grid into the liquid propane.[21] Automated

plungers provide reproducible plunge speeds.[18]

Grid Transfer and Storage:

After plunging, quickly transfer the grid from the liquid propane to a grid box submerged in

liquid nitrogen. This transfer must be performed swiftly to prevent warming and ice crystal
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formation.

Store the grid box in a larger liquid nitrogen storage dewar until ready for imaging.

Propane-Ethane Mixtures
In some applications, a mixture of propane and ethane is used as the cryogen. A eutectic

mixture of propane and ethane can remain liquid at liquid nitrogen temperature, which can

simplify the procedure by eliminating the need to constantly melt the cryogen.[2][5] A common

mixture is a 37% ethane to 63% propane ratio, which has a melting point below 77 K.[5] This

mixture has been reported to produce vitreous ice and may cause less damage to fragile

carbon films on grids.[2]

Safety Considerations
Propane is a highly flammable and explosive gas.[12][13][14] It is imperative to handle it with

extreme caution in a laboratory setting.

Hazard Summary
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Hazard Description Mitigation

Flammability

Propane is extremely

flammable and can form

explosive mixtures with air.[13]

Work in a well-ventilated fume

hood. Eliminate all ignition

sources (sparks, open flames,

hot surfaces).[13][14] Use non-

sparking tools.

Asphyxiation

Propane is heavier than air

and can displace oxygen in

enclosed spaces, leading to

asphyxiation.[14]

Ensure adequate ventilation.

Monitor oxygen levels in small

rooms.

Cryogenic Burns

Direct contact with liquid

propane can cause severe

frostbite.[1][11]

Wear appropriate PPE,

including cryogenic gloves and

safety glasses.[11]

Pressure Hazard

Propane is stored as a

compressed gas and

containers may explode if

heated.[13][14]

Store cylinders in a cool, well-

ventilated area away from heat

sources. Secure cylinders to

prevent falling.

Emergency Procedures
Leak: If a leak is suspected, evacuate the area immediately. Shut off the gas supply if it is

safe to do so. Ventilate the area thoroughly before re-entry.[12]

Fire: For a small fire, use a dry chemical or carbon dioxide extinguisher. Do not extinguish a

leaking gas fire unless the leak can be stopped safely.[13][14] Evacuate and call emergency

services for a large fire.

Skin Contact: In case of contact with liquid propane, flush the affected area with lukewarm

water. Do not rub. Seek immediate medical attention for frostbite.[12]

Logical Workflow for Troubleshooting Poor
Vitrification
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Poor Vitrification (Crystalline Ice)
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Troubleshooting poor vitrification.
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Conclusion
Propane is an effective and widely used cryogen for the vitrification of biological samples in

cryo-EM. Its favorable thermodynamic properties facilitate the high cooling rates necessary for

producing vitreous ice and preserving high-resolution structural information. However, its

flammability demands rigorous adherence to safety protocols. By following the detailed

protocols and safety guidelines outlined in this document, researchers can safely and

effectively utilize propane to prepare high-quality cryo-EM samples, thereby advancing their

research in structural biology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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